![molecular formula C24H27NO B2996051 (3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one CAS No. 330657-24-4](/img/structure/B2996051.png)
(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one, otherwise known as “DMPP”, is a synthetic compound that has been used in scientific research in the fields of biochemistry and physiology. It has been found to have a variety of effects on the body, including a potential role in the treatment of certain diseases.
Scientific Research Applications
Facile Stereoselective Synthesis
A study by Bharkavi, Kumar, and Perumal (2015) demonstrated the synthesis of novel bis-spiropiperidone–tetrahydrothiophene hybrid heterocycles through a domino reaction involving the compound. This process showcases high atom economy, stereoselectivity, and simplicity, indicating its potential in organic synthesis and drug discovery (Bharkavi, Kumar, & Perumal, 2015).
Antitumor Activity
Yao et al. (2018) highlighted the antitumor properties of 3,5-bis(arylidene)piperidin-4-one derivatives, showing good activity due to their double α,β-unsaturated ketone structure. The asymmetric derivatives of this compound, characterized for their crystal structures and cytotoxicity, offer a pathway for developing novel anticancer agents (Yao et al., 2018).
Spectroscopic and Structural Insights
Akram and colleagues (2020) conducted a comprehensive study on a derivative of the compound, focusing on its spectroscopic, structural, electronic, and bioactive characteristics. Their research provides crucial insights into the molecular properties and biological activities of similar compounds, suggesting their potential in biomedical applications (Akram et al., 2020).
Antiarrhythmic Activities
Research by Abdel-Hafez et al. (2009) explored the synthesis of tricyclic and tetracyclic thienopyridine derivatives, including a compound structurally related to "(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one", and evaluated their antiarrhythmic activities. This study contributes to the understanding of the compound's potential in developing new therapeutic agents for treating arrhythmias (Abdel-Hafez et al., 2009).
properties
IUPAC Name |
(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO/c1-16-6-8-20(18(3)10-16)12-22-14-25(5)15-23(24(22)26)13-21-9-7-17(2)11-19(21)4/h6-13H,14-15H2,1-5H3/b22-12+,23-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXSCPXCKEDXDKT-FWSOMWAYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C=C2CN(CC(=CC3=C(C=C(C=C3)C)C)C2=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)/C=C\2/C(=O)/C(=C/C3=C(C=C(C=C3)C)C)/CN(C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3E,5E)-3,5-bis[(2,4-dimethylphenyl)methylidene]-1-methylpiperidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.